2-[(3-butyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3-chloro-2-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is a chemical substance with the molecular formula C19H20ClN3O2S2. It is a derivative of thieno[3,2-d]pyrimidine .
Molecular Structure Analysis
The molecular structure of this compound is based on the thieno[3,2-d]pyrimidine core, which is a bicyclic system containing a thiophene ring fused with a pyrimidine ring .Scientific Research Applications
Dual Inhibitor Properties
The compound has been identified as a potent dual inhibitor of human thymidylate synthase (TS) and dihydrofolate reductase (DHFR). This makes it a significant subject for studies related to cancer therapy, as these enzymes are critical for DNA synthesis and cell proliferation (Gangjee, Qiu, Li, & Kisliuk, 2008).
Crystal Structure Analysis
Research into the crystal structures of related compounds has been conducted to understand their molecular conformations and potential interactions. Such studies are crucial for designing drugs with optimized efficacy and minimized side effects (Subasri et al., 2016).
Antitumor Activity
Various derivatives of this compound have been synthesized and evaluated for their antitumor activities. Some derivatives demonstrated potent anticancer activity against several human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma (Hafez & El-Gazzar, 2017).
Antimicrobial Activity
Research has also been conducted on derivatives of this compound for their antimicrobial properties. Such studies are significant for developing new antimicrobial agents against various bacterial and fungal strains (Hossan et al., 2012).
Fluorescence Properties
Some studies have focused on the synthesis of derivatives with fluorescence properties in the solid state. This research is important for the development of new materials with potential applications in sensing, imaging, and electronics (Hagimori et al., 2016).
Anti-inflammatory Activity
Several derivatives have been synthesized and tested for their anti-inflammatory activity. Such research contributes to the development of new anti-inflammatory drugs for treating various inflammatory disorders (Amr, Sabry, & Abdulla, 2007).
Properties
IUPAC Name |
2-(3-butyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(3-chloro-2-methylphenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20ClN3O2S2/c1-3-4-9-23-18(25)17-15(8-10-26-17)22-19(23)27-11-16(24)21-14-7-5-6-13(20)12(14)2/h5-8,10H,3-4,9,11H2,1-2H3,(H,21,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URPFQPJAJFGJFW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NC3=C(C(=CC=C3)Cl)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20ClN3O2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.0 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.